7-Bromo-[1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 7-bromo-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C6H4BrN3/c7-5-1-2-10-4-8-9-6(10)3-5/h1-4H
• InChI Key: JDEILNJRIPGRER-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=NN=C2C=C1Br
• Molecular Formula: C6H4BrN3
• DSSTOX Substance ID: DTXSID30630738
• Molecular Weight: 198.02 g/mol
• CAS No.: 832735-60-1

Description

7-Bromo-[1,2,4]triazolo[4,3-a]pyridine is a heterocyclic compound with the molecular formula C6H4BrN3 and a molecular weight of 198.02 g/mol . This compound is part of the triazolopyridine family, which is known for its diverse biological activities and applications in medicinal chemistry .

Mechanism of Action

Target of Action

Similar compounds have shown significant inhibitory activity against various cancer cell lines and antibacterial activities .

Mode of Action

It’s worth noting that related compounds have demonstrated anti-tumor activity by inhibiting c-met kinase , and antibacterial activity .

Biochemical Pathways

Related compounds have been found to interact with pathways involved in tumor growth and bacterial infections .

Result of Action

Related compounds have shown significant inhibitory activity against various cancer cell lines and antibacterial activities .

Biochemical Analysis

Biochemical Properties

7-Bromo[1,2,4]triazolo[4,3-a]pyridine plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to inhibit certain enzymes, thereby affecting metabolic pathways and cellular processes. For instance, it can interact with kinases and phosphatases, modulating their activity and influencing signal transduction pathways . The nature of these interactions often involves binding to the active site of the enzyme, leading to inhibition or activation depending on the specific enzyme and context.

Cellular Effects

The effects of 7-Bromo[1,2,4]triazolo[4,3-a]pyridine on cells are diverse and significant. It has been shown to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, in cancer cell lines such as HeLa and A549, 7-Bromo[1,2,4]triazolo[4,3-a]pyridine has demonstrated anti-proliferative effects by inhibiting key signaling pathways involved in cell growth and survival . Additionally, it can alter gene expression patterns, leading to changes in the expression of genes involved in cell cycle regulation and apoptosis.

Molecular Mechanism

At the molecular level, 7-Bromo[1,2,4]triazolo[4,3-a]pyridine exerts its effects through specific binding interactions with biomolecules. It can bind to the active sites of enzymes, leading to inhibition or activation. For instance, it has been found to inhibit kinases by binding to their ATP-binding sites, thereby preventing phosphorylation of target proteins . This inhibition can result in downstream effects on various signaling pathways, ultimately affecting cellular functions such as proliferation and apoptosis.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 7-Bromo[1,2,4]triazolo[4,3-a]pyridine can change over time. Its stability and degradation are important factors to consider. Studies have shown that it remains stable under inert atmosphere and room temperature conditions . Over extended periods, it may undergo degradation, which can influence its long-term effects on cellular function. In vitro and in vivo studies have indicated that prolonged exposure to 7-Bromo[1,2,4]triazolo[4,3-a]pyridine can lead to sustained inhibition of target enzymes and persistent changes in cellular processes.

Dosage Effects in Animal Models

The effects of 7-Bromo[1,2,4]triazolo[4,3-a]pyridine vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects by inhibiting specific enzymes and modulating signaling pathways. At higher doses, it can cause toxic or adverse effects, including cytotoxicity and organ damage . Threshold effects have been observed, where a certain dosage is required to achieve significant biochemical and cellular effects, while exceeding this threshold can lead to toxicity.

Metabolic Pathways

7-Bromo[1,2,4]triazolo[4,3-a]pyridine is involved in various metabolic pathways, interacting with enzymes and cofactors. It can affect metabolic flux and alter metabolite levels by inhibiting key enzymes in metabolic pathways . For example, it may inhibit enzymes involved in nucleotide synthesis, leading to reduced levels of nucleotides and affecting DNA replication and repair processes.

Transport and Distribution

Within cells and tissues, 7-Bromo[1,2,4]triazolo[4,3-a]pyridine is transported and distributed through interactions with transporters and binding proteins. It can be taken up by cells via specific transporters and accumulate in certain cellular compartments . This localization can influence its activity and function, as it may interact with target enzymes and proteins in specific cellular regions.

Subcellular Localization

The subcellular localization of 7-Bromo[1,2,4]triazolo[4,3-a]pyridine is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the nucleus, where it can interact with nuclear enzymes and affect gene expression. Alternatively, it may accumulate in the cytoplasm, influencing cytoplasmic signaling pathways and metabolic processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Bromo-[1,2,4]triazolo[4,3-a]pyridine can be achieved through various methods. One common approach involves the reaction of enaminonitriles with benzohydrazides under microwave irradiation. This method is catalyst-free, additive-free, and eco-friendly, resulting in good-to-excellent yields . Another method involves the reaction between azinium-N-imines and nitriles via a [3 + 2] cycloaddition reaction in the presence of copper acetate .

Industrial Production Methods

the methods mentioned above can be scaled up for industrial applications, given their efficiency and eco-friendliness .

Chemical Reactions Analysis

Types of Reactions

7-Bromo-[1,2,4]triazolo[4,3-a]pyridine undergoes various chemical reactions, including substitution, oxidation, and reduction .

Common Reagents and Conditions

Substitution Reactions: These reactions often involve nucleophiles such as amines or thiols under mild conditions.

Oxidation Reactions: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction Reactions: Reducing agents like sodium borohydride or lithium aluminum hydride are typically used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield amino derivatives, while oxidation reactions can produce various oxidized forms of the compound .

Scientific Research Applications

7-Bromo-[1,2,4]triazolo[4,3-a]pyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits various biological activities, including acting as RORγt inverse agonists, PHD-1 inhibitors, and JAK1 and JAK2 inhibitors.

Industry: The compound is used in material sciences for the development of new materials with specific properties.

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazolo[1,5-a]pyridine: This compound shares a similar triazolopyridine core but differs in its substitution pattern and biological activities.

1,2,4-Triazolo[4,3-a]pyrazine: Another related compound with similar applications in medicinal chemistry.

Uniqueness

7-Bromo-[1,2,4]triazolo[4,3-a]pyridine is unique due to its specific substitution with a bromine atom, which imparts distinct chemical and biological properties. This substitution enhances its reactivity and potential as a pharmacophore in drug design .

Biological Activity

7-Bromo-[1,2,4]triazolo[4,3-a]pyridine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.

Overview of Biological Activity

This compound belongs to the triazolopyridine family, which is known for its potential therapeutic applications. It has been identified as a promising candidate for cancer treatment due to its inhibitory effects on various cancer cell lines and its interactions with key biochemical pathways.

The biological activity of this compound primarily involves:

• Inhibition of Kinases : The compound has shown significant inhibitory activity against kinases such as c-Met and VEGFR-2. For instance, related compounds have demonstrated IC50 values as low as 26 nM against c-Met in cellular assays .
• Modulation of Signaling Pathways : It influences critical signaling pathways involved in cell growth and survival. In laboratory studies, it has been shown to induce apoptosis in cancer cell lines such as A549 and MCF-7 .
• Binding Interactions : The compound can bind to the active sites of enzymes and proteins, modulating their activity. The presence of the bromine atom and the triazole ring enhances its binding affinity .

Anticancer Activity

Several studies have highlighted the anticancer potential of this compound:

• Cell Line Studies : In vitro studies have demonstrated that this compound exhibits anti-proliferative effects against various cancer cell lines including HeLa and A549. For example, one study reported IC50 values for antiproliferative activity against A549 cells at approximately 0.98 µM .

Cell Line	IC50 (µM)
A549	0.98
MCF-7	1.05
HeLa	1.28

• Mechanistic Insights : The compound was found to inhibit growth in a dose-dependent manner and induce late apoptosis in A549 cells by affecting intracellular c-Met signaling pathways .

Antimicrobial Properties

In addition to its anticancer properties, this compound exhibits antimicrobial activities:

• Efficacy Against Bacteria : It has shown effectiveness against various bacterial strains, suggesting potential applications in treating infections .

Case Study 1: Inhibition of PD-1/PD-L1 Interaction

One notable application of triazolopyridines is their role as inhibitors of the PD-1/PD-L1 interaction, a critical target in cancer immunotherapy. Research indicates that compounds similar to this compound can effectively disrupt this interaction, enhancing immune response against tumors .

Case Study 2: Structure-Activity Relationship (SAR)

A structure-activity relationship study demonstrated that modifications to the triazole and pyridine moieties significantly influenced biological activity. For instance, variations in substituents on these rings were correlated with enhanced potency against specific targets .

Synthesis routes and methods I

Procedure details

A solution of (4-bromo-pyridin-2-yl)-hydrazine (0.50 g) in formic acid (0.50 mL) is stirred at reflux temperature overnight. After cooling to room temperature, the solution was concentrated under reduced pressure. Water was added to the residue and the resulting mixture was extracted with ethyl acetate. The combined organic extracts were washed with brine, dried (MgSO4), and concentrated to give the title compound.

Synthesis routes and methods II

Procedure details

4-Bromo-2-hydrazinylpyridine (compound 41.1) was suspended in formic acid (3 mL). The mixture was heated at 100° C. for one hour, then upon complete reaction, the mixture cooled to room temperature. The volatile organics were removed under reduced pressure, then water (50 mL) was added to the residue. The solids that formed were filtered, washed with water and dried under reduced pressure at 50° C. to give 1.68 g (90%) of the title compound as an off-white solid. m/z (ES+) 198, 200 (M+H)+.